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Compound of Interest

Compound Name: CN128 hydrochloride

Cat. No.: B2661524

For Researchers, Scientists, and Drug Development Professionals

Introduction

CN128 hydrochloride is an orally active and selective iron chelator investigated for its
therapeutic potential in conditions of iron overload, such as B-thalassemia.[1][2] Iron chelation
therapy is a crucial intervention in managing excess iron levels that can otherwise lead to
significant cellular damage through the generation of reactive oxygen species (ROS) via the
Fenton reaction. CN128's mechanism of action involves binding to excess iron, thereby
preventing its participation in harmful oxidative processes. This document provides detailed
protocols for the preparation of CN128 hydrochloride stock solutions for both in vitro and in
vivo research applications, along with relevant technical data and pathway diagrams.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of CN128 hydrochloride is essential
for accurate and reproducible experimental results. The key properties are summarized in the
table below.
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Property Value Reference
Synonyms CN328, FOTL1 hydrochloride [3]
CAS Number 1335282-05-7 [1]
Molecular Formula C15H18CINO3 [1]
Molecular Weight 295.76 g/mol [1]
Appearance Solid powder [1]
Purity >98% [1]

28.57 mg/mL (96.60 mM)

Solubility in DMSO o
(ultrasonication recommended)

[1]

100 mg/mL (338.11 mM)

Solubility in Water o
(ultrasonication recommended)

[2]

Experimental Protocols

In Vitro Stock Solution Preparation (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of CN128 hydrochloride in

dimethyl sulfoxide (DMSQO), a common solvent for in vitro cell-based assays.

Materials:

e CN128 hydrochloride powder

e Anhydrous or high-purity DMSO

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional, but recommended)

o Sterile pipette tips
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Procedure:

Pre-weighing Preparation: Allow the vial of CN128 hydrochloride to equilibrate to room
temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of CN128 hydrochloride powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 2.96 mg of CN128 hydrochloride (Molecular Weight: 295.76 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the weighed powder. For the example
above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is fully dissolved. If
dissolution is slow, brief sonication in a water bath can facilitate the process.[1][2]

Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for
up to six months.[2]

In Vivo Dosing Solution Preparation

This protocol provides a method for preparing a dosing solution of CN128 hydrochloride

suitable for oral administration in animal models. This formulation is designed to enhance

solubility and bioavailability.

Materials:

CN128 hydrochloride stock solution in DMSO (e.g., 28.6 mg/mL)
Polyethylene glycol 300 (PEG300)
Tween-80

Saline (0.9% NacCl in sterile water)
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o Sterile conical tubes
o Sterile pipette tips
Procedure:

e Initial Dilution: In a sterile conical tube, add the required volume of the CN128
hydrochloride DMSO stock solution. For example, to prepare 1 mL of a dosing solution
containing 10% DMSO, start with 100 pL of a 28.6 mg/mL DMSO stock.

o Addition of PEG300: Add 400 uL of PEG300 to the DMSO solution and mix thoroughly by
vortexing until a clear, homogeneous solution is formed.

o Addition of Tween-80: Add 50 pL of Tween-80 to the mixture and vortex again to ensure
complete mixing.

 Final Dilution with Saline: Add 450 uL of saline to the solution and vortex one final time. The
final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

o Administration: It is recommended to prepare this dosing solution fresh on the day of use. If
any precipitation occurs, gentle warming and/or sonication may be used to redissolve the
compound.

Visualization of Relevant Pathways and Workflows
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the general workflow for preparing a stock solution of CN128
hydrochloride.
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Caption: Workflow for CN128 Hydrochloride Stock Solution Preparation.

Signaling Pathway: Iron Metabolism and the Role of
CN128

CN128 acts as an iron chelator, directly impacting cellular iron metabolism. The diagram below
outlines the key steps in cellular iron uptake and storage, and illustrates the point of
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intervention for an iron chelator like CN128.
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Caption: Cellular Iron Metabolism and CN128's Point of Intervention.

Signaling Pathway: Ferroptosis and the Inhibitory Action
of CN128

Ferroptosis is a form of regulated cell death characterized by iron-dependent lipid peroxidation.
As an iron chelator, CN128 can inhibit this process. The following diagram illustrates the core
mechanism of ferroptosis and how CN128 intervenes.
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Caption: Inhibition of the Ferroptosis Pathway by CN128.
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Conclusion

The accurate preparation of CN128 hydrochloride stock solutions is fundamental to the
reliability and reproducibility of research into its therapeutic effects. The protocols and data
provided herein offer a comprehensive guide for researchers. By understanding its mechanism
of action as an iron chelator within the context of cellular pathways like iron metabolism and
ferroptosis, researchers can better design and interpret their experiments. Always refer to the
manufacturer's certificate of analysis for lot-specific information and handle all chemicals with
appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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